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Abstract

This document provides a comprehensive protocol for the quantitative determination of zinc ion
(Zn2*) concentration in aqueous solutions using complexometric titration with
ethylenediaminetetraacetic acid (EDTA). The method is based on the formation of a stable,
colorless 1:1 complex between Zn2+ and EDTA.[1][2][3] The endpoint of the titration is identified
using a metallochromic indicator, which exhibits a distinct color change. This application note
details the underlying principle, reagent preparation, a step-by-step experimental protocol, and
calculation methods.

Principle

Complexometric titration is a form of volumetric analysis where the formation of a colored
complex is used to indicate the endpoint of a titration.[4] EDTA, a hexadentate ligand, is a

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1615748#bc-rfq
https://www.titrations.info/EDTA-titration-zinc
https://www.slideshare.net/slideshow/estimation-of-zinc-by-edta/249389870
https://www.uclmail.net/users/dn.cash/EDTA1.pdf
https://www.tutorsglobe.com/homework-help/chemistry/complexometric-titration-of-zn-ii-with-edta-78732.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

versatile chelating agent that reacts with many metal ions, including zinc, to form a stable,
water-soluble complex.[2][5]

The reaction between zinc ions and the disodium salt of EDTA (NazHz2Y) can be represented
as:

Zn2+ + [EDTA]*~ - [Zn(EDTA)R[1]

This reaction is quantitative and proceeds in a 1:1 stoichiometric ratio.[1][3] To ensure the
reaction goes to completion and the indicator functions correctly, the titration is performed in a
buffered solution at a specific pH.[3][5] The endpoint is detected when the titrant (EDTA) has
complexed all available zinc ions, causing a sharp color change in the solution due to the
release of the free indicator.[5]

Reagents and Apparatus

2.1 Reagents

e Disodium EDTA (NazHz2Y-2H20), analytical grade

¢ Zinc Sulfate Heptahydrate (ZnSOa4-7H20), primary standard grade
o Ammonia-Ammonium Chloride Buffer (pH 10)[1][6]

e Eriochrome Black T (EBT) indicator[1][7]

e Hydrochloric Acid (HCI), dilute solution (for sample dissolution if required)[8]
e Deionized or distilled water

2.2 Apparatus

e 25 mL or 50 mL Burette

e 25 mL Volumetric Pipette

e 250 mL Volumetric Flasks
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250 mL Erlenmeyer (conical) flasks

Analytical Balance (+ 0.1 mg)

Magnetic stirrer and stir bars

Beakers and funnels

Reagent Preparation

3.1 0.01 M EDTA Standard Solution

Accurately weigh approximately 3.722 g of disodium EDTA dihydrate.

Dissolve it in a beaker with 800 mL of deionized water. Gentle heating may be required.

Once dissolved and cooled to room temperature, transfer the solution quantitatively toa 1 L
volumetric flask.

Dilute to the mark with deionized water and mix thoroughly. Store in a polyethylene bottle.

This solution must be standardized against a primary standard zinc solution.[3][4]

3.2 0.01 M Primary Standard Zinc Solution

Accurately weigh approximately 0.288 g of zinc sulfate heptahydrate (ZnSOa-7H20).

Dissolve the solid in 50 mL of deionized water in a beaker.

Transfer the solution quantitatively to a 100 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.

Calculate the precise molarity based on the exact weight of ZnSOa4-7H20 taken.
3.3 Ammonia-Ammonium Chloride Buffer (pH 10)

e Dissolve 14.2 g of ammonium chloride (NH4Cl) in 88 mL of concentrated ammonia solution
(NHs, ~28%).
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Transfer this mixture to a 250 mL volumetric flask and dilute to the mark with deionized
water.

3.4 Eriochrome Black T (EBT) Indicator

Grind 0.1 g of Eriochrome Black T with 10 g of analytical grade sodium chloride (NaCl) using
a mortar and pestle to create a solid mixture.[1] This improves the stability and ease of
dispensing the indicator.

Experimental Protocols

4.1 Protocol 1: Standardization of 0.01 M EDTA Solution

Pipette 25.00 mL of the primary standard zinc solution into a 250 mL Erlenmeyer flask.
Dilute the solution by adding approximately 75 mL of deionized water.[7]
Buffer the solution by adding 2 mL of the pH 10 ammonia-ammonium chloride buffer.[1][7]

Add Indicator: Add a small pinch (approximately 30-50 mg) of the EBT-NaCl indicator
mixture. The solution should turn a distinct wine-red color.[5][7]

Titrate: Rinse and fill the burette with the prepared EDTA solution. Titrate the zinc solution
with the EDTA, swirling the flask continuously.

Endpoint: The endpoint is reached when the color changes sharply from wine-red to a clear
sky blue.[1][6][7]

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results (volumes that agree
within £0.1 mL).

Calculate the exact molarity of the EDTA solution using the average volume.

4.2 Protocol 2: Titration of an Unknown Zinc Sample
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o Sample Preparation: Pipette 25.00 mL of the unknown zinc solution into a 250 mL
Erlenmeyer flask. If the sample is solid, dissolve a precisely weighed amount in a minimal
volume of dilute HCI and dilute it to a known volume in a volumetric flask before taking an
aliquot.[8]

 Dilute the aliquot with approximately 75 mL of deionized water.
» Buffer the solution by adding 2 mL of the pH 10 ammonia-ammonium chloride buffer.

e Add Indicator: Add a small pinch of the EBT-NaCl indicator mixture. The solution should turn
wine-red.

« Titrate with the now-standardized 0.01 M EDTA solution until the endpoint color change from
wine-red to sky blue is observed.

» Record the volume of EDTA used.

» Repeat the titration for a total of three concordant measurements.

Calculation of Zinc Concentration

The stoichiometry of the reaction between zinc and EDTA is 1:1.[1] Therefore, at the endpoint:
Moles of EDTA = Moles of Zinc[1]

The concentration of zinc in the unknown sample can be calculated using the following formula:
M_Zn=(M_EDTAxV_EDTA)/V_Zn

Where:

M_Zn = Molarity of the zinc solution (mol/L)

M_EDTA = Molarity of the standardized EDTA solution (mol/L)

V_EDTA = Volume of EDTA solution used for titration (L)

V_Zn = Volume of the zinc sample aliquot (L)
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To express the concentration in parts per million (ppm), which is equivalent to mg/L:
Concentration (ppm) = M_Zn x Atomic Weight of Zinc ( g/mol ) x 1000 (mg/qg)
The atomic weight of zinc is approximately 65.38 g/mol .[9]

Data Presentation

The following table provides an example of how to structure the titration data for clarity and
comparison.
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Standardiza Standardiza Sample Sample Sample
Parameter . ) . ] . . .
tion Trial 1 tion Trial 2 Trial 1 Trial 2 Trial 3
Volume of
Zinc Solution 25.00 25.00 25.00 25.00 25.00
(mL)
Molarity of
Std. Zinc 0.0100 0.0100 - - -
(mol/L)
Initial Burette
_ 0.10 0.20 0.50 0.65 0.80
Reading (mL)
Final Burette
) 25.10 25.25 22.50 22.70 22.85
Reading (mL)
Volume of
EDTA Used 25.00 25.05 22.00 22.05 22.05
(mL)
Calculated
EDTA
) 0.0100 0.00998 - - -
Molarity
(mol/L)
Average
EDTA \multicolumn{
_ }H0.00999} - - -
Molarity 2Hc
(mol/L)
Calculated Zn
Molarity - - 0.00879 0.00881 0.00881
(mol/L)
Average Zn .
} \multicolumn{
Molarity }0.00880}
5Kc
(mol/L)
Average Zn \multicolumn{
H575.3}
Conc. (mg/L) 5Kc
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Potential Interferences

Several common divalent and trivalent cations such as Ca?*, Mg2*, Cu2*, Ni¢*, Fe3*, and Al3+
can also form stable complexes with EDTA and will interfere with the titration.[1][10] If these
ions are present, they must be either removed prior to titration (e.g., by precipitation) or masked
using a specific masking agent that prevents them from reacting with EDTA.[10][11] For
instance, sodium thiosulphate can be used to mask copper ions.[10][11]

Workflow Visualization

The logical flow of the experimental protocol for determining zinc concentration via EDTA
titration is illustrated below.
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Titration Protocol
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Caption: Experimental workflow for zinc determination using EDTA titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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